Cas no 2277870-55-8 (3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)-)

3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)- structure
2277870-55-8 structure
Product Name:3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)-
CAS No:2277870-55-8
MF:C15H17NO4
MW:275.299784421921
CID:5280922
Update Time:2025-06-30

3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)-
    • Inchi: 1S/C15H17NO4/c17-14(18)13-11-6-7-16(8-12(11)13)15(19)20-9-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2,(H,17,18)/t11-,12+,13?/m1/s1
    • InChI Key: PVIUFHFXCSRLSH-OJRHAOMCSA-N
    • SMILES: [C@]12([H])[C@]([H])(C1C(O)=O)CCN(C(OCC1=CC=CC=C1)=O)C2

3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-691882-0.05g
rac-(1R,6S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid
2277870-55-8 95.0%
0.05g
$1417.0 2025-03-12
Enamine
EN300-691882-0.1g
rac-(1R,6S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid
2277870-55-8 95.0%
0.1g
$1484.0 2025-03-12
Enamine
EN300-691882-0.25g
rac-(1R,6S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid
2277870-55-8 95.0%
0.25g
$1551.0 2025-03-12
Enamine
EN300-691882-0.5g
rac-(1R,6S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid
2277870-55-8 95.0%
0.5g
$1619.0 2025-03-12
Enamine
EN300-691882-1.0g
rac-(1R,6S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid
2277870-55-8 95.0%
1.0g
$1686.0 2025-03-12
Enamine
EN300-691882-2.5g
rac-(1R,6S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid
2277870-55-8 95.0%
2.5g
$3304.0 2025-03-12
Enamine
EN300-691882-5.0g
rac-(1R,6S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid
2277870-55-8 95.0%
5.0g
$4890.0 2025-03-12
Enamine
EN300-691882-10.0g
rac-(1R,6S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid
2277870-55-8 95.0%
10.0g
$7250.0 2025-03-12

3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)- Related Literature

Additional information on 3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)-

Introduction to 3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)- (CAS No. 2277870-55-8)

3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)- (CAS No. 2277870-55-8) is a unique and structurally complex compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic compounds and is characterized by its bicyclic ring system and the presence of a phenylmethyl ester group. The specific stereochemistry of the compound, denoted by the (1S,6R)-configuration, adds to its complexity and potential biological activity.

The structural features of 3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)- make it an interesting candidate for various applications in drug discovery and development. The azabicyclic core provides a rigid scaffold that can influence the conformational flexibility and binding properties of the molecule, which is crucial for optimizing its pharmacological profile. Additionally, the presence of the phenylmethyl ester group can enhance the lipophilicity and cell membrane permeability of the compound, potentially improving its bioavailability.

Recent studies have explored the potential therapeutic applications of 3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)-. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating a wide range of diseases including cardiovascular disorders, neurological conditions, and metabolic disorders. The unique structure of this compound allows it to interact with specific GPCR subtypes in a highly selective manner, which could lead to the development of more effective and safer drugs.

In addition to its potential as a GPCR modulator, 3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)- has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)- is a challenging task due to its complex structure and specific stereochemistry. However, recent advancements in synthetic chemistry have led to the development of efficient and scalable methods for its preparation. These methods typically involve multi-step reactions that include ring-closing metathesis (RCM), asymmetric hydrogenation, and esterification steps to achieve the desired product with high purity and yield.

The pharmacokinetic properties of 3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)- have also been studied in detail. Preclinical studies in animal models have demonstrated that this compound exhibits favorable pharmacokinetic profiles with good oral bioavailability and a long half-life in plasma. These properties make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)- in treating various diseases. Early results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects observed at therapeutic doses. These findings are promising and warrant further investigation in larger clinical trials.

In conclusion, 3-Azabicyclo[4.1.0]heptane-3,7-dicarboxylic acid, 3-(phenylmethyl) ester, (1S,6R)- (CAS No. 2277870-55-8) is a promising compound with potential applications in drug discovery and development due to its unique structural features and biological activities. Ongoing research continues to explore its therapeutic potential in various disease areas, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.